Cas no 2121514-96-1 (2-Chloro-4-fluoro-6-methylphenylboronic acid)

• Product Name: 2-Chloro-4-fluoro-6-methylphenylboronic acid
• CAS No: 2121514-96-1
• MF: C₇H₇BClFO₂
• MW: 188.391684770584
• MDL: MFCD23712932
• CID: 5078879
• Update Time: 2026-03-01

2-Chloro-4-fluoro-6-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-6-methylphenylboronic acid
• (2-Chloro-4-fluoro-6-methylphenyl)boronic acid

• MDL： MFCD23712932
• Inchi： 1S/C7H7BClFO2/c1-4-2-5(10)3-6(9)7(4)8(11)12/h2-3,11-12H,1H3
• InChI Key： ARMLKDUBBGCOGL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=C1B(O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Topological Polar Surface Area: 40.5

Additional information on 2-Chloro-4-fluoro-6-methylphenylboronic acid

Research Briefing on 2-Chloro-4-fluoro-6-methylphenylboronic acid (CAS: 2121514-96-1) in Chemical Biology and Pharmaceutical Applications

2-Chloro-4-fluoro-6-methylphenylboronic acid (CAS: 2121514-96-1) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in the synthesis of complex organic molecules, including drug candidates and bioactive compounds. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the fields of oncology and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-Chloro-4-fluoro-6-methylphenylboronic acid as a building block for the synthesis of proteolysis-targeting chimeras (PROTACs). These bifunctional molecules are designed to degrade specific disease-causing proteins by recruiting ubiquitin ligases. The study demonstrated that the boronic acid moiety of this compound could effectively bind to target proteins, facilitating their degradation. This finding opens new avenues for the development of targeted therapies for cancers resistant to conventional treatments.

Another notable application of 2-Chloro-4-fluoro-6-methylphenylboronic acid was reported in a 2024 paper in ACS Chemical Biology, where it was utilized in the synthesis of boron-containing inhibitors for bacterial enzymes. The researchers found that the compound's unique electronic properties, conferred by the chloro and fluoro substituents, enhanced its binding affinity to bacterial serine hydrolases. This discovery has significant implications for addressing antibiotic resistance, as these inhibitors could potentially target essential bacterial pathways without affecting human cells.

Recent advancements in analytical techniques have also facilitated the characterization of 2-Chloro-4-fluoro-6-methylphenylboronic acid and its derivatives. A 2023 study in Analytical Chemistry employed nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate the compound's structural dynamics in solution. The researchers observed that the boronic acid group exhibits pH-dependent reactivity, which could be leveraged for designing stimuli-responsive drug delivery systems. This property is particularly relevant for developing therapies that release active compounds in specific physiological environments, such as tumor microenvironments.

Looking ahead, the potential of 2-Chloro-4-fluoro-6-methylphenylboronic acid extends beyond its current applications. Ongoing research is investigating its use in the development of covalent inhibitors, where the boronic acid moiety forms reversible bonds with target proteins. Preliminary results from a 2024 study in Nature Chemical Biology suggest that these inhibitors could achieve high selectivity and potency, making them promising candidates for treating diseases with complex etiologies, such as neurodegenerative disorders. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in bridging the gap between synthetic chemistry and therapeutic innovation.